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Compound of Interest

N-(5-Chloro-2-
Compound Name:
hydroxyphenyl)acetamide

Cat. No.: B133537

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-(5-Chloro-2-
hydroxyphenyl)acetamide, a chemical compound of interest in various research and
development fields. This document outlines its commercial availability, key physicochemical
properties, and general experimental procedures. Due to the limited publicly available data
specific to this compound's biological activity, this guide also presents a generalized context for
the potential applications of structurally related acetamide derivatives.

Commercial Availability

N-(5-Chloro-2-hydroxyphenyl)acetamide (CAS No. 26488-93-7) is available from a number
of commercial chemical suppliers. While purity and available quantities may vary, the following
table summarizes key suppliers offering this compound. Researchers are advised to request
lot-specific Certificates of Analysis for detailed purity information.
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Supplier

Location

Purity

Notes

Sigma-Aldrich

International

Varies by product line

Available through their
marketplace from
partners like
Fluorochem and

ChemScene.

ChemicalBook

Online Directory

Typically >98%

Lists multiple
suppliers, primarily
from China.[1]

Chemsky (Shanghai) ) ) Listed as a supplier on
) Shanghai, China >98% ]
International Co., Ltd. ChemicalBook.[1]
S.Z. PhyStandard Bio- ) Listed as a supplier on
Shenzhen, China >98% _
Tech. Co., Ltd. ChemicalBook.[1]
Shanghai YuanYe ) )
) ) ) Listed as a supplier on
Biotechnology Co., Shanghai, China >98% )
ChemicalBook.[1]
Ltd.
Shenzhen Newcore ) )
_ _ Listed as a supplier on
Chemical Technology Shenzhen, China >98% )
ChemicalBook.[1]
Co., Ltd.
Provides the
] ) ) N compound under
1stSci Online Supplier Not Specified

catalog number
STO02UVQ.[2]

Physicochemical Properties

The fundamental physicochemical properties of N-(5-Chloro-2-hydroxyphenyl)acetamide are

summarized in the table below. This data is compiled from various supplier and chemical

database entries.
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Property Value Source
CAS Number 26488-93-7 [1]
Molecular Formula CsHsCINO:2 [1]
Molecular Weight 185.61 g/mol [1]

MDL Number MFCD00029752 [1]
Physical Form Solid

Purity Typically 298% [1]
Storage Temperature 4°C, under nitrogen

InChi Key HGDAFIJKXCFHPG-

UHFFFAOYSA-N

Experimental Protocols

Detailed experimental protocols for the specific use of N-(5-Chloro-2-
hydroxyphenyl)acetamide in biological systems are not extensively reported in publicly
accessible scientific literature. However, a general protocol for the synthesis of N-substituted
acetamide derivatives can be adapted. The following is a representative procedure based on
common organic synthesis methodologies.

General Synthesis of N-Aryl Acetamides:

A common method for the synthesis of N-aryl acetamides is the acylation of an amino-phenol
derivative. In the case of N-(5-Chloro-2-hydroxyphenyl)acetamide, this would involve the
reaction of 2-amino-4-chlorophenol with an acetylating agent.

Materials:
e 2-Amino-4-chlorophenol
¢ Acetic anhydride or Acetyl chloride

o A suitable solvent (e.g., glacial acetic acid, dichloromethane, or ethyl acetate)
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» Abase (e.g., pyridine or triethylamine, if using acetyl chloride)
o Water

» Standard laboratory glassware and purification apparatus (e.g., for filtration and
recrystallization)

Procedure:
o Dissolution: Dissolve 2-amino-4-chlorophenol in the chosen solvent in a round-bottom flask.

o Acylation: Slowly add the acetylating agent (acetic anhydride or acetyl chloride) to the
solution. If using acetyl chloride, the reaction is typically performed in the presence of a base
to neutralize the HCI byproduct. The reaction may be exothermic and require cooling.

o Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, the mixture is typically poured into cold water to
precipitate the product.

 Purification: The crude product is collected by filtration, washed with water, and then purified
by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to yield
the final N-(5-Chloro-2-hydroxyphenyl)acetamide.
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Synthesis Workflow
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Hypothetical Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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